[5-Methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 2-ethylbutanoate

• IUPAC Name: [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] 2-ethylbutanoate
• InChI: InChI=1S/C22H23N3O6S/c1-4-16(5-2)22(26)31-21-20(15(3)23-24(21)17-9-7-6-8-10-17)32(29,30)19-13-11-18(12-14-19)25(27)28/h6-14,16H,4-5H2,1-3H3
• InChI Key: RXWQCUQCYKQBEP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)OC1=C(C(=NN1C2=CC=CC=C2)C)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C22H23N3O6S
• Molecular Weight: 457.5 g/mol

Description

This compound is a derivative of pyrazole, a type of organic compound with a five-membered ring containing two nitrogen atoms. It also contains a sulfonyl group attached to a nitrophenyl group, which is a common component in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The pyrazole ring, the sulfonyl group, and the nitrophenyl group would all contribute to the overall structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are often involved in various chemical reactions. For example, pyrazoles can undergo reactions like N-alkylation and N-acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the sulfonyl and nitrophenyl groups could potentially increase its reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many sulfonyl-containing compounds are used as inhibitors in various biological processes.